Cas no 78190-05-3 (4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

• Product Name: 4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CAS No: 78190-05-3
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD00574246
• CID: 563009
• PubChem ID: 674161
• Update Time: 2025-09-18

4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Tetrazol-1-yl)benzoic acid
• 1-(4-CARBOXYPHENYL)-1H-TETRAZOLE
• 4-(1H-Tetraazol-1-yl)benzoic acid
• 4-(tetrazol-1-yl)benzoic acid
• 4-Tetrazol-1-yl-benzoic acid
• Benzoic acid,4-(1H-tetrazol-1-yl)-
• 4-(1H-tetrazol-1-yl)benzoic acid(SALTDATA: FREE)
• 4-tetrazolylbenzoic acid
• 4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

• MDL： MFCD00574246
• Inchi： 1S/C8H6N4O2/c13-8(14)6-1-3-7(4-2-6)12-5-9-10-11-12/h1-5H,(H,13,14)
• InChI Key： DNFUQGMGGZFYPL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 190.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 80.90000
• LogP: 0.36050

4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazardous Material Identification：
• HazardClass：IRRITANT